![molecular formula C8H11FN2O2S B1462175 N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide CAS No. 1094315-37-3](/img/structure/B1462175.png)
N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide
Overview
Description
“N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide” is a chemical compound with the CAS Number: 1094315-37-3 . It has a molecular weight of 218.25 and its IUPAC name is N-(3-fluorobenzyl)-N-methylsulfamide .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H11FN2O2S/c1-11(14(10,12)13)6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3,(H2,10,12,13) . The single crystal of a related compound, 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, was analyzed by X-ray diffraction .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Characterization
- Studies have focused on the synthesis and characterization of related compounds, highlighting the importance of accurate identification and the potential for mislabeling in research chemicals. For example, McLaughlin et al. (2016) discuss the identification and analytical characterization of a compound erroneously advertised as a different chemical, underscoring the complexity of synthetic pathways and the need for meticulous characterization in chemical research McLaughlin et al., 2016.
Radioprotective Activity
- Research into fluorine-containing amides with sulfinate or sulfoxide groups by Vasil'eva and Rozhkov (1992) explores their radioprotective activity, indicating the potential therapeutic applications of such compounds in protecting against radiation-induced damage Vasil'eva & Rozhkov, 1992.
Potential Therapeutic Applications
- Various studies have explored the therapeutic potentials of sulfonamides and related structures, ranging from their role as antibacterial agents to their use in cancer therapy. For instance, Abbasi et al. (2015) demonstrate the potent antibacterial properties of synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1yl)benzenesulfonamides, suggesting the broad applicability of sulfonamide derivatives in developing new antimicrobial treatments Abbasi et al., 2015.
Chemical Property Analysis
- Deng et al. (2021) conducted a study on 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, offering insights into the structural and physicochemical properties of sulfonamide compounds through crystal structure analysis and density functional theory (DFT) calculations. Such studies contribute to our understanding of the molecular basis of chemical interactions and reactivity Deng et al., 2021.
Safety and Hazards
The safety information for “N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of action
Sulfonamides, a class of compounds to which this molecule belongs, are generally known to inhibit bacterial enzymes involved in the synthesis of folic acid, a crucial nutrient for bacterial growth .
Mode of action
By binding to the enzyme’s active site, sulfonamides prevent PABA from accessing the site, thereby inhibiting the enzyme’s activity .
Biochemical pathways
By inhibiting folic acid synthesis, sulfonamides can disrupt bacterial dna synthesis, as folic acid is a precursor to nucleotides, the building blocks of dna .
Pharmacokinetics
Many sulfonamides are well absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine .
Result of action
By inhibiting folic acid synthesis, sulfonamides can prevent bacterial growth and proliferation .
Action environment
Factors such as ph, temperature, and the presence of other substances can affect the stability and activity of many drugs .
properties
IUPAC Name |
1-fluoro-3-[[methyl(sulfamoyl)amino]methyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11FN2O2S/c1-11(14(10,12)13)6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3,(H2,10,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTNUKOMLMCLFRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)F)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11FN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1094315-37-3 | |
Record name | N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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